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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939

Technical Support Center: NSC 617145

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the preparation and storage of NSC 617145 stock
solutions. Below you will find troubleshooting guides and frequently asked questions to ensure
the successful use of this compound in your experiments.

Summary of Quantitative Data

For easy reference, the following tables summarize the key quantitative data for NSC 617145.

Table 1: Solubility Data
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Solubility can be
affected by the quality
of DMSO. ltis
DMSO 8 - 11 mg/mL[1][2] 20 - 27.49 mM[1][2][3]
recommended to use
fresh, anhydrous
DMSO.[2]
DMF 2 mg/mL[4] ~5mM
DMF:PBS (pH 7.2)
0.33 mg/mL[4] ~0.825 mM
(1:2)
_ Forms a suspension;
Corn Oil 25 mg/mL[5] 62.49 mM[5] ) o
requires sonication.[5]
) Forms a suspension;
0.5% CMC-Na/saline 2.5 mg/mL[5] 6.25 mM[5] ) o
requires sonication.[5]
Water Insoluble[2]
Ethanol Insoluble[2]

Molecular Weight: 400.04 g/mol [1][3]

Table 2: Storage and Stability

Form Storage Temperature Stability
Powder -20°C 3 years[2]

Stock Solution in Solvent -80°C 1 year[2][5]
Stock Solution in Solvent -20°C 1 - 6 months[2][5]

Experimental Protocols
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Preparation of a 10 mM NSC 617145 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of NSC 617145 in DMSO.
Materials:

e NSC 617145 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass of NSC 617145:

o To prepare 1 mL of a 10 mM stock solution, you will need 4.00 mg of NSC 617145
(Molecular Weight = 400.04 g/mol ).

Weigh the NSC 617145 powder:

o Carefully weigh out the calculated amount of NSC 617145 powder and place it in a sterile
microcentrifuge tube or vial.

Add DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the NSC 617145
powder. For a 10 mM solution, add 1 mL of DMSO for every 4.00 mg of powder.

Dissolve the compound:
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o Vortex the solution until the powder is completely dissolved.

o If the compound does not dissolve readily, gentle warming in a water bath (not exceeding
37°C) or brief sonication can be used to aid dissolution.[5]

 Aliquot and store:

o Once the solution is clear, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[2]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[2][5]

Mandatory Visualizations

Stock Solution Preparation

Weigh NSC 617145 Powder

A4

Add Anhydrous DMSO

Y

Dissolve with Vortexing

Gentle Warming or Sonication (if needed)

Storage

Aliquot into Single-Use Volumes

Store at -20°C (Short-term) Store at -80°C (Long-term)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.medchemexpress.com/nsc-617145.html
https://www.selleckchem.com/products/nsc-617145.html
https://www.selleckchem.com/products/nsc-617145.html
https://www.medchemexpress.com/nsc-617145.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for NSC 617145 Stock Solution Preparation and Storage.
Troubleshooting and FAQs
Q1: My NSC 617145 powder is not dissolving in DMSO.

Al: If you are having trouble dissolving NSC 617145 in DMSO, consider the following
troubleshooting steps:

e Check the DMSO quality: Ensure you are using fresh, anhydrous DMSO. Moisture-absorbing
DMSO can reduce solubility.[2]

 Increase agitation: Vortex the solution for a longer period.
¢ Gentle warming: Warm the solution in a water bath at a temperature not exceeding 37°C.
e Sonication: Briefly sonicate the solution to aid dissolution.[5]

e Re-evaluate the concentration: You may be trying to prepare a solution that is above the
solubility limit. Refer to Table 1 for maximum concentrations.

Q2: | see precipitation in my stock solution after it has been stored in the freezer.

A2: Precipitation upon freezing can sometimes occur. Before use, allow the vial to thaw
completely at room temperature and then vortex thoroughly to ensure the compound is fully
redissolved. If precipitation persists, gentle warming and sonication as described above may be
necessary. To minimize this issue, it is recommended to store the stock solution in single-use
aliquots to avoid repeated freeze-thaw cycles.[2]

Q3: What is the recommended storage condition for the NSC 617145 stock solution?

A3: For long-term storage, it is recommended to store the stock solution at -80°C, which should
maintain stability for up to one year.[2][5] For short-term storage, -20°C is acceptable for up to
six months.[5] It is best practice to aliquot the stock solution into smaller volumes to avoid
multiple freeze-thaw cycles.[2]
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Q4: Can | prepare a stock solution of NSC 617145 in water or PBS?

A4: No, NSC 617145 is insoluble in water.[2] For agueous-based assays, it is common practice
to first dissolve the compound in an organic solvent like DMSO to create a high-concentration
stock solution. This stock can then be further diluted into your aqueous experimental medium.
Be aware that high concentrations of DMSO can be toxic to cells, so the final concentration of
DMSO in your assay should be kept low (typically below 0.5%).

Q5: How should | prepare NSC 617145 for in vivo experiments?

A5: For in vivo studies, NSC 617145 is often formulated as a suspension. Common vehicles
include corn oil or a mixture of 0.5% carboxymethylcellulose sodium (CMC-Na) in saline.[5]
These preparations typically require sonication to ensure a uniform suspension.[5] It is
recommended to prepare these formulations fresh on the day of use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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